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Compound of Interest

Compound Name: Polyglycerin-6

Cat. No.: B012677 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Polyglycerin-6 and its

derivatives as versatile nonionic surfactants. The information is intended to guide researchers

and formulation scientists in the effective use of these compounds in various applications,

including pharmaceutical drug delivery, and cosmetic formulations.

Introduction to Polyglycerin-6
Polyglycerin-6 is a polymer of glycerol, typically existing as a mixture of oligomers. Its

structure, characterized by multiple hydroxyl groups, imparts hydrophilicity and provides

numerous sites for chemical modification.[1] By esterifying these hydroxyl groups with fatty

acids, a diverse range of polyglyceryl-6 esters can be synthesized, each with unique surfactant

properties. These esters are widely used as emulsifiers, solubilizers, and stabilizers in various

formulations. They are considered a safe and biocompatible alternative to polyethylene glycol

(PEG)-based surfactants.

Physicochemical Properties
The performance of polyglyceryl-6 surfactants is dictated by their physicochemical properties,

most notably the hydrophilic-lipophilic balance (HLB) and the critical micelle concentration

(CMC).

Hydrophilic-Lipophilic Balance (HLB)
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The HLB value indicates the balance between the hydrophilic (polyglycerol head) and lipophilic

(fatty acid tail) portions of the surfactant. This value determines the surfactant's affinity for oil or

water and thus its suitability for different types of emulsions. Generally, surfactants with an HLB

in the range of 3-6 are suitable for water-in-oil (W/O) emulsions, while those with an HLB of 8-

18 are used for oil-in-water (O/W) emulsions.

Table 1: HLB Values of Various Polyglyceryl-6 and Related Esters

Surfactant Name HLB Value

Polyglyceryl-6 Polyricinoleate ~3.0

Polyglyceryl-6 Distearate ~9.0

Polyglyceryl-6 Stearate 9.5

Polyglyceryl-6 Dioleate 9/10

Polyglyceryl-6 Isostearate 10.8

Polyglyceryl-6 Oleate 11.5

A mix of Polyglyceryl-6 Stearate and

Polyglyceryl-6 Behenate
13

Critical Micelle Concentration (CMC)
The CMC is the concentration at which surfactant monomers in a solution begin to aggregate

and form micelles. This is a crucial parameter as micelle formation is essential for the

solubilization of poorly water-soluble drugs and the stabilization of emulsions. Lower CMC

values indicate a more efficient surfactant.

Table 2: Critical Micelle Concentration (CMC) of Representative Polyglyceryl Esters
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Surfactant Name CMC (mg/L)

Hyperbranched Polyglycerol Derivatives 13 - 20

PG-2 Triester 15.80[2]

PG-2 Diester 28.12[2]

PG-3 Diester 53.22[2]

PG-3 Monoester 69.70[2]

Applications in Drug Delivery and Formulation
Polyglycerin-6 and its esters are highly valuable in pharmaceutical sciences due to their

biocompatibility, biodegradability, and versatile surfactant properties.

Emulsion and Microemulsion Formation
Polyglyceryl-6 esters are effective emulsifiers for creating stable oil-in-water (O/W) and water-

in-oil (W/O) emulsions. These systems are used for the delivery of hydrophobic drugs, in

topical formulations, and for controlled-release applications.

Nanoparticle Formulation
These surfactants can be used to stabilize various types of nanoparticles, including solid lipid

nanoparticles (SLNs) and nanostructured lipid carriers (NLCs). Such nanoparticles can

encapsulate active pharmaceutical ingredients (APIs), protecting them from degradation and

enabling targeted delivery.

Solubilization of Poorly Water-Soluble Drugs
The micellar structures formed by polyglyceryl-6 esters above their CMC can encapsulate

hydrophobic drug molecules, thereby increasing their apparent solubility in aqueous media.

This is a critical application for enhancing the bioavailability of many promising drug

candidates.

Experimental Protocols
The following are detailed protocols for common applications of polyglyceryl-6 surfactants.
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Protocol for Preparation of an Oil-in-Water (O/W)
Emulsion
This protocol describes the preparation of a stable O/W emulsion using a high-HLB

polyglyceryl-6 ester.

Materials:

Polyglyceryl-6 Stearate (or another suitable high-HLB polyglyceryl-6 ester)

Oil Phase (e.g., sunflower oil, mineral oil)

Aqueous Phase (deionized water)

High-speed homogenizer

High-pressure homogenizer (optional, for smaller droplet size)

Procedure:

Prepare the Aqueous Phase: Weigh the required amount of deionized water into a beaker.

Prepare the Oil Phase: In a separate beaker, weigh the oil phase and the Polyglyceryl-6

Stearate.

Heating: Heat both phases separately to 75-80°C. Stir the oil phase until the surfactant is

completely dissolved.

Emulsification: Slowly add the oil phase to the aqueous phase while continuously mixing with

a high-speed homogenizer. Continue homogenization for 5-10 minutes.

Homogenization (Optional): For a finer emulsion with smaller droplet sizes, pass the coarse

emulsion through a high-pressure homogenizer.

Cooling: Allow the emulsion to cool down to room temperature under gentle stirring.
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Phase Preparation

Heating

Emulsification

Final Step

1. Prepare Aqueous Phase
(Deionized Water)

3. Heat both phases to 75-80°C

2. Prepare Oil Phase
(Oil + Polyglyceryl-6 Stearate)

4. Add Oil Phase to Aqueous Phase
with High-Speed Homogenization

5. Optional: High-Pressure
Homogenization

6. Cool to Room Temperature
with Gentle Stirring
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Phase Preparation

Primary Emulsion Double Emulsion

Nanoparticle Formation

1. Prepare Inner Aqueous Phase (W1)
(API in Water)

3. Form Primary Emulsion (W1/O)
via Homogenization

2. Prepare Oil Phase (O)
(Lipid + Polyglyceryl-6 Surfactant in Solvent)

5. Form Double Emulsion (W1/O/W2)

4. Prepare External Aqueous Phase (W2)

6. Solvent Evaporation

7. Nanoparticle Recovery and Purification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Polyglycerin-6 as a
Nonionic Surfactant]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b012677#using-polyglycerin-6-as-a-nonionic-
surfactant]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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